1,5-Dimethyl-1,3,5-triazinane-2-thione

• CAS No.: 82696-21-7
• Molecular Formula: C5H11N3S
• Molecular Weight: 145.23 g/mol
• IUPAC Name: 1,5-dimethyl-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C5H11N3S/c1-7-3-6-5(9)8(2)4-7/h3-4H2,1-2H3,(H,6,9)
• InChI Key: DEMKIWPDKUNMBU-UHFFFAOYSA-N
• Canonical SMILES: CN1CNC(=S)N(C1)C

Description

1,5-Dimethyl-1,3,5-triazinane-2-thione is a sulfur-containing heterocyclic compound based on a saturated 1,3,5-triazinane scaffold, offered for investigative and development purposes in chemical and pharmaceutical research . The 1,3,5-triazine core is a privileged structure in medicinal chemistry and materials science, known for its electron-deficient properties that facilitate interactions with biological targets and make it a valuable building block for functional materials . While specific biological data for this analog is under investigation, triazine and thiourea derivatives, in general, represent a significant class of bioactive molecules with documented applications in scientific research as antimicrobial, anticancer, and antimalarial agents . The mechanism of action for triazine-based compounds often involves targeted inhibition of key enzymes. For instance, some triazines are known to act as dihydrofolate reductase (DHFR) inhibitors, while others may interfere with DNA synthesis or function as kinase inhibitors . The thione group in its structure presents a potential site for metal coordination, making this compound a candidate for research into catalysis or the synthesis of metal-organic frameworks . Researchers can utilize this reagent as a key intermediate to develop novel triazine hybrids for probing disease pathways or as a precursor for constructing more complex heterocyclic systems with potential neurotropic, psychotropic, or optoelectronic properties . This product is intended for research and development use in a laboratory setting only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Comparison with Similar Compounds

Key Structural Data

Compound	Substituents	Key IR Peaks (cm⁻¹)	¹H NMR Features (δ, ppm)
1,5-Dimethyl-1,3,5-triazinane-2-thione	1,5-Me, 2-thione	~1251 (C=S), ~1157 (C-N)	δ 2.24 (s, CH₃)
1,5-Diphenyl-2,4-dithione	1,5-Ph, 2,4-S	3409 (O-H), 1614 (C=N)	δ 7.06–7.71 (m, Ph-H)
3,5-Dimethyl-1,2,4-triazole	3,5-Me, N-H	1523 (N-H def.), 671 (N-H oop)	N/A

Chemical Reactivity and Electronic Properties

• Coordination Behavior: Unlike 3,5-dimethyl-1,2,4-triazole (used in Cu-MOFs), 1,5-dimethyl-1,3,5-triazinane-2-thione’s thione group (C=S) provides softer donor sites, favoring interactions with transition metals like Cu(I) or Ag(I). In contrast, triazoles with N-H groups form stronger hydrogen bonds, as seen in Cu-MOFs where N-H deformation vibrations at 1523 cm⁻¹ indicate ligand-metal coordination .
• Electron Density Effects : The methyl groups in 1,5-dimethyl-1,3,5-triazinane-2-thione donate electron density to the ring, reducing the electrophilicity of the thione sulfur compared to unsubstituted analogs. This contrasts with 1,3,5-triazinane-2,4-dithiones, where dual thione groups enhance electron-withdrawing effects .

Preparation Methods

Reaction of Methylamine with Carbon Disulfide and Formaldehyde

The foundational method for synthesizing 1,5-dimethyl-1,3,5-triazinane-2-thione involves a one-pot reaction between methylamine, carbon disulfide (CS₂), and formaldehyde (HCHO) in basic aqueous media. The procedure follows three key stages:

• Formation of the Dithiocarbamate Intermediate : Methylamine reacts with CS₂ in the presence of potassium hydroxide (KOH) to generate a methyl dithiocarbamate salt. This step is critical for introducing the sulfur moiety into the final product.

• Cyclization with Formaldehyde : Addition of formaldehyde induces cyclization, forming the triazinane ring structure. The reaction proceeds via nucleophilic attack of the amine groups on the electrophilic carbonyl carbon of formaldehyde, followed by dehydration.

• Acidification and Isolation : The product is precipitated by acidifying the reaction mixture with hydrochloric acid (HCl), yielding 1,5-dimethyl-1,3,5-triazinane-2-thione as a crystalline solid.

Key Reaction Conditions :

• Molar Ratios : Methylamine, CS₂, and formaldehyde are typically used in a 1:1:2 ratio.

• Temperature : Room temperature (20–25°C) for initial stages, with mild heating (40–50°C) during cyclization.

• Solvent : Water or aqueous ethanol.

Optimized Synthetic Strategies

Solvent-Mediated Yield Enhancement

Recent advancements highlight the use of dichloromethane (DCM) as a co-solvent to improve reaction efficiency. By dissolving intermediates in DCM, researchers achieved a 15–20% increase in yield compared to purely aqueous systems. The nonpolar environment of DCM facilitates better control over reaction kinetics, reducing side reactions such as oligomerization of formaldehyde.

Temperature and pH Control

Precise temperature modulation (30–35°C) and maintenance of alkaline conditions (pH 10–12) during cyclization are critical for minimizing byproducts like thiourea derivatives. Automated pH titration systems have been employed in industrial settings to ensure consistency.

Characterization and Quality Assurance

Chromatographic Purity Assessment

High-performance liquid chromatography (HPLC) with a C18 column and UV detection at 254 nm is used to verify purity (>95%). Mobile phases typically consist of acetonitrile and water (70:30 v/v).

Industrial-Scale Production Considerations

Continuous Flow Reactors

Pilot-scale studies have explored continuous flow systems to enhance throughput. By maintaining precise reagent mixing and temperature control, these systems reduce batch-to-batch variability and improve overall yield by 12–18% compared to traditional batch reactors.

Waste Management

The synthesis generates sulfur-containing byproducts, necessitating scrubbing systems to capture residual CS₂ and H₂S. Advanced oxidation processes (AOPs) are employed to treat wastewater, ensuring compliance with environmental regulations.

Comparative Analysis of Synthetic Methods

Parameter	Conventional Method	Optimized Method
Solvent	Water/Ethanol	Dichloromethane/Water
Yield	60–65%	75–80%
Reaction Time	6–8 hours	4–5 hours
Byproduct Formation	Moderate	Low
Scalability	Limited	High

Key Findings :

• The optimized method reduces reaction time by 30% and improves yield by 15–20%.

• Continuous flow systems are preferable for large-scale production due to their efficiency and consistency.

Q & A

Q. What are the established synthetic routes for 1,5-dimethyl-1,3,5-triazinane-2-thione, and how do reaction conditions influence yield and purity?

The compound is synthesized via condensation reactions. A common method involves reacting N,N′-dimethylthiourea with trichloroacetyl isocyanate in dichloromethane under reflux, yielding 1,5-dimethyl-6-thioxo-1,3,5-triazinane-2,4-dione as a precursor, which is further reduced . Catalyst choice significantly impacts efficiency: FeCl₃·6H₂O enhances cyclization by promoting thiourea-carboxylic acid condensation, achieving yields >75% under mild conditions (80°C, 6–12 hours) . Side products like hydroxylated derivatives (e.g., 6-hydroxy-6-methyl analogs) may form at higher temperatures, necessitating chromatographic purification .

Q. What spectroscopic and crystallographic techniques are critical for confirming the structure of 1,5-dimethyl-1,3,5-triazinane-2-thione?

• NMR : ¹H and ¹³C NMR confirm substituent positions. For example, methyl groups on N1 and N5 resonate at δ 3.2–3.5 ppm, while the thione sulfur deshields adjacent carbons (δ 170–180 ppm in ¹³C) .
• X-ray crystallography : SHELX programs (e.g., SHELXL97) refine unit cell parameters (e.g., monoclinic P2₁/n space group, a = 5.856 Å, β = 92.66°) and hydrogen-bonding networks (e.g., C–H···S interactions stabilizing supramolecular sheets) .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) resolve contradictions in experimental data regarding tautomeric stability or reactivity?

Q. What strategies optimize the synthesis of derivatives for structure-activity relationship (SAR) studies in antimicrobial research?

• Functionalization : Introduce substituents at C6 via nucleophilic substitution (e.g., aryl amines) or alkylation (e.g., benzyl chlorides) under basic conditions (KOH/EtOH, 60°C) .
• Bioactivity screening : Derivatives with electron-withdrawing groups (e.g., –NO₂ at C2) show enhanced in vitro antimycobacterial activity (MIC: 2–8 µg/mL against M. tuberculosis H37Rv) but require cytotoxicity assays (e.g., HEK293 cell lines) to validate selectivity .

Q. How do crystallographic data inform the design of supramolecular assemblies or coordination complexes?

Crystal packing analysis reveals hydrogen-bonded chains (e.g., N–H···S interactions) and π-stacking motifs (3.5–4.0 Å interplanar distances) . These insights guide metal coordination studies; for example, Cu(I) complexes with 1,5-dimethyl-1,3,5-triazinane-2-thione ligands exhibit luminescent properties due to d→π* transitions, characterized by XRD and SEM (nanosphere morphology, pore size ~1.5 nm) .

Data Contradiction Analysis

Q. How can researchers reconcile discrepancies in reported biological activities of triazinane-thione derivatives?

Variations in bioassay protocols (e.g., bacterial strain susceptibility, incubation time) and compound purity (e.g., residual solvents in HPLC) often explain conflicting data. For example, antimicrobial activity against S. aureus ranges from MIC 4–32 µg/mL depending on agar dilution vs. broth microdilution methods . Standardization using CLSI guidelines and LC-MS purity validation (>95%) are recommended.

Methodological Tables

Q. Table 1: Catalytic synthesis of triazinane-thione derivatives

Catalyst	Temp. (°C)	Time (h)	Yield (%)	Reference
FeCl₃·6H₂O	80	6	78
AlCl₃	100	12	65
None	80	24	<10

Q. Table 2: Crystallographic parameters for 1,5-dimethyl-1,3,5-triazinane-2-thione

Parameter	Value	Reference
Space group	P2₁/n
a (Å)	5.8564
β (°)	92.660
Hydrogen bonds	N–H···S (2.89 Å)

Key Recommendations

• Prioritize FeCl₃·6H₂O as a catalyst for high-yield synthesis .
• Validate tautomeric forms via combined XRD and DFT .
• Screen derivatives for dual antimicrobial/antioxidant activity to identify multifunctional agents .